Cas no 19701-84-9 (Ac-Val-NHMe)

• Product Name: Ac-Val-NHMe
• CAS No: 19701-84-9
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 123714
• PubChem ID: 7019867
• Update Time: 2025-06-07

Ac-Val-NHMe Chemical and Physical Properties

Names and Identifiers

• Butanamide,2-(acetylamino)-N,3-dimethyl-, (2S)-
• (2S)-2-acetamido-N,3-dimethylbutanamide
• Ac-Val-NHMe
• 2-Acetamido-N,3-dimethyl-L-butyramide
• Acetyl-L-valine methyl amide
• Butanamide,2-(acetylamino)-N,3-dimethyl-,(S)
• Butyramide,2-acetamido-N,3-dimethyl-,L-(8CI)
• N-acetyl-L-valine methylamide
• N-Acetyl-L-valin-methylamid
• N-Acetyl-N'-methyl-L-valinamide
• N-Acetyl-N'-methylvalinamide
• N-Acetyl-valin-methylamid
• N-Ac-Val-NHMe
• AC-VALINE-NHME
• N-ALPHA-ACETYL-L-VALINE METHYL AMIDE
• AKOS006274980
• J-012741
• Butanamide,2-(acetylamino)-N,3-dimethyl-,(2S)-
• SCHEMBL18924556
• 19701-84-9
• DTXSID80427190
• (S)-2-Acetamido-N,3-dimethylbutanamide

• Inchi： 1S/C8H16N2O2/c1-5(2)7(8(12)9-4)10-6(3)11/h5,7H,1-4H3,(H,9,12)(H,10,11)/t7-/m0/s1
• InChI Key： CERMWOUCIZTOBO-ZETCQYMHSA-N
• SMILES： O=C([C@H](C(C)C)NC(C)=O)NC

Computed Properties

• Exact Mass: 172.12100
• Monoisotopic Mass: 172.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 0.994
• Melting Point: >250 °C (sublm)(Solv: ethyl acetate (141-78-6))
• Boiling Point: 402°C at 760 mmHg
• Flash Point: 180.4°C
• Refractive Index: 1.446
• PSA: 58.20000
• LogP: 0.67490

Ac-Val-NHMe Security Information

• Storage Condition：Store in cold storage.

Additional information on Ac-Val-NHMe

Butanamide, 2-(acetylamino)-N,3-dimethyl-, (2S)-

Butanamide, 2-(acetylamino)-N,3-dimethyl-, (2S)- is a specialized compound that belongs to the class of amides. This compound has gained attention in recent years due to its unique chemical structure and potential applications in the field of biopharmaceuticals and drug development. The CAS Registry Number 19701-84-9 uniquely identifies this substance, making it easier for researchers and professionals to reference and study its properties.

The compound's structure consists of a butanamide backbone with specific modifications at the second position, where an acetylamino group is attached. Additionally, there are dimethyl substituents on the nitrogen atom, which contribute to the compound's distinct chemical behavior. The (2S) configuration indicates the presence of a chiral center at the second carbon atom, making this compound potentially relevant in asymmetric synthesis and chiral drug design.

Recent studies have highlighted the importance of compounds like Butanamide, 2-(acetylamino)-N,3-dimethyl-, (2S)- in various biological systems. These investigations focus on understanding how the compound's structure influences its interactions with cellular machinery and its potential as a therapeutic agent. For instance, research has shown that the presence of the acetylamino group can modulate pharmacokinetic properties, such as bioavailability and metabolism, which are critical factors in drug development.

One of the key areas of interest in the study of this compound is its role in enzyme inhibition. Specifically, it has been observed that Butanamide, 2-(acetylamino)-N,3-dimethyl-, (2S)- exhibits potential as a matrix metalloproteinase (MMP) inhibitor, a class of enzymes involved in various pathological processes, including inflammation and cancer progression. This makes it a promising candidate for the development of novel therapies targeting diseases characterized by excessive MMP activity.

Furthermore, the compound's ability to interact with G-protein coupled receptors (GPCRs) has been explored in preclinical studies. GPCRs are integral to numerous physiological processes and serve as attractive targets for drug discovery. The findings suggest that Butanamide, 2-(acetylamino)-N,3-dimethyl-, (2S)- may act as a agonist or antagonist at specific GPCR subtypes, potentially offering therapeutic benefits in conditions such as neurodegenerative diseases and autoimmune disorders.

Another significant aspect of this compound is its stereochemistry. The (2S) configuration ensures that the molecule exists as a single enantiomer, which is crucial for consistent pharmacological activity and reduced side effects. This characteristic aligns with the growing trend in the pharmaceutical industry towards enantiomeric-pure drugs, which are generally associated with improved efficacy and safety profiles.

Recent advancements in crystallography have also contributed to a deeper understanding of how Butanamide, 2-(acetylamino)-N,3-dimethyl-, (2S)- interacts with its molecular targets. High-resolution X-ray diffraction studies have revealed detailed insights into the compound's binding modes and interactions at the atomic level. These findings are invaluable for designing more effective drugs by optimizing binding affinity and selectivity.

Moreover, the compound has shown remarkable stability in various biological environments, which is a desirable trait for drug candidates. Its resistance to enzymatic hydrolysis and other degradation pathways ensures prolonged activity in vivo, potentially leading to improved therapeutic outcomes.

In summary, Butanamide, 2-(acetylamino)-N,3-dimethyl-, (2S)- is a multifaceted compound with significant potential in the biomedical field. Its unique structure, combined with its promising pharmacological properties, positions it as a valuable tool for researchers and drug developers. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in innovative medicine and precision therapy.